![molecular formula C22H18FN3O B2992443 N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-phenylacetamide CAS No. 850930-99-3](/img/structure/B2992443.png)
N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-phenylacetamide” is a compound that belongs to the class of organic compounds known as phenylpyridines . It has a molecular weight of 241.27 . The compound is a powder at room temperature .
Synthesis Analysis
The synthesis of similar compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature . These compounds were also synthesized by using solid support catalysts such as Al2O3, and TiCl4 . Other methods have included treating 2-aminopyridines with α-haloketones in polar organic solvents .Molecular Structure Analysis
The InChI code for this compound is 1S/C14H12FN3/c1-9-6-7-18-12(8-9)17-13(14(18)16)10-2-4-11(15)5-3-10/h2-8H,16H2,1H3 .Chemical Reactions Analysis
The synthesis of imidazo[1,2-a]pyridines from different 2-aminopyridines with various α-bromoketones has been developed . This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign .Physical And Chemical Properties Analysis
The compound has a molecular weight of 241.27 . It is a powder at room temperature .Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound’s imidazole and pyridine moieties are of particular interest. Imidazole derivatives are known for their wide range of biological activities, including antibacterial, antifungal, and antitumor properties . The presence of a fluorophenyl group could also enhance the compound’s ability to interact with various biological targets due to the electron-withdrawing nature of the fluorine atom, potentially improving its pharmacokinetic properties.
Drug Discovery
The structural features of this compound make it a candidate for drug discovery efforts, especially as a scaffold for novel biologically active compounds. Pyrrolidine, a similar structure, has been utilized in the development of drugs for treating human diseases due to its stereochemistry and three-dimensional coverage . This compound could be explored for similar applications.
Cancer Research
Compounds with imidazole rings have shown promise in cancer research. They have been used to synthesize derivatives with antitumor potential against various cell lines, such as MCF-7 and CaCo-2, using reference drugs like Fluorouracil for comparison . This suggests that our compound could be valuable in synthesizing new agents for cancer therapy.
Pharmacology
In pharmacology, the compound’s potential for modulating biological pathways is significant. Imidazo[1,2-a]pyridines, which share a similar core structure, have been described as cyclin-dependent kinase inhibitors, calcium channel blockers, and GABA A receptor modulators . These activities indicate that the compound could be influential in developing new pharmacological agents.
Chemistry Synthesis Techniques
The compound’s synthesis could be optimized using solvent- and catalyst-free methods under microwave irradiation, which are environmentally benign and efficient . This technique could be applied to synthesize a variety of derivatives from the compound, expanding its utility in chemical research.
Toxicology
In toxicology, understanding the toxicological profile of new compounds is crucial. The compound’s imidazole and pyridine rings, which are present in many drugs, could be studied for their toxicological effects. This research could provide insights into the safety profile of the compound and its derivatives .
Safety And Hazards
properties
IUPAC Name |
N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18FN3O/c1-15-11-12-26-19(13-15)24-21(17-7-9-18(23)10-8-17)22(26)25-20(27)14-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNDKXTSCIPVEOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=C(N2C=C1)NC(=O)CC3=CC=CC=C3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-2-phenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.